

Application Notes & Protocols: Animal Models for Efficacy Testing of Methionine Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-Methylsulfanyl-2-ureido-butyric acid

CAS No.: 30411-84-8

Cat. No.: B1295230

[Get Quote](#)

For: Researchers, scientists, and drug development professionals.

Abstract

Methionine, an essential sulfur-containing amino acid, is a critical component of numerous physiological processes, including protein synthesis, methylation reactions via its metabolite S-adenosylmethionine (SAM), and the synthesis of antioxidants like glutathione. Dysregulation of methionine metabolism is implicated in a range of pathologies, including liver disease, cardiovascular disorders, and neurological conditions. Consequently, methionine derivatives have emerged as promising therapeutic agents. This guide provides a comprehensive overview of the selection and application of animal models for the preclinical evaluation of these derivatives. It details established protocols for inducing relevant disease states, methodologies for compound administration, and the key biomarkers and endpoints for assessing therapeutic efficacy, thereby offering a robust framework for translational research in this field.

Introduction: The Central Role of Methionine Metabolism in Health and Disease

Methionine metabolism is orchestrated through a complex network of interconnected pathways, primarily the methionine cycle and the transsulfuration pathway. The methionine cycle is responsible for the regeneration of methionine from homocysteine, a process vital for maintaining the supply of S-adenosylmethionine (SAM), the universal methyl donor for countless biological reactions, including DNA methylation.[1] The transsulfuration pathway, conversely, catabolizes homocysteine to cysteine, a precursor for the critical intracellular antioxidant, glutathione.

A delicate balance between these pathways is essential for cellular homeostasis. Disruptions can lead to conditions such as hyperhomocysteinemia, an established risk factor for cardiovascular disease, and nonalcoholic steatohepatitis (NASH), a progressive form of non-alcoholic fatty liver disease (NAFLD).[2] Given this central role, therapeutic strategies often focus on modulating these pathways, for which methionine derivatives like S-adenosylmethionine (SAME) and N-acetylmethionine are of significant interest.[1][3]

Strategic Selection of Animal Models

The choice of an appropriate animal model is paramount for obtaining reliable and translatable preclinical data.[4] The ideal model should recapitulate the key pathophysiological features of the human disease state being targeted.

Diet-Induced Models: Mimicking Metabolic Stress

Dietary manipulation is a common and effective method to induce metabolic dysregulation relevant to methionine metabolism.

- **Methionine and Choline Deficient (MCD) Diet:** This is a widely used model for inducing NASH.[5][6] The absence of methionine and choline impairs hepatic mitochondrial beta-oxidation and the production of very-low-density lipoprotein (VLDL), leading to lipid accumulation, inflammation, and fibrosis.[7] However, a significant drawback is the associated weight loss and lack of insulin resistance, which are not characteristic of human NASH.[6][7]

- High-Fat Diet (HFD): While HFD models effectively induce obesity and insulin resistance, they are less robust in producing the severe inflammation and fibrosis characteristic of advanced NASH.[8]
- Choline-Deficient, L-Amino Acid-Defined, High-Fat Diet (CDAHFD): This modified diet induces hepatic fibrosis while preventing the severe weight loss seen in the MCD model, making it a more clinically relevant model for certain aspects of NASH.[9]
- High-Methionine Diet: Supplementing the diet with high levels of methionine is a reliable method to induce hyperhomocysteinemia.[2][10] This model is particularly useful for studying the vascular and neurological consequences of elevated homocysteine.[11]

Genetic Models: Elucidating Gene-Function Relationships

Genetically engineered mouse models provide invaluable tools for investigating the specific roles of enzymes involved in methionine metabolism.

- Cystathionine β -synthase (CBS) Deficient Mice: These mice exhibit severe hyperhomocysteinemia and are a cornerstone model for studying the vascular pathophysiology of this condition.[2]
- Methionine Synthase Reductase (MSR) Deficient Mice: These mice have a defect in the reactivation of methionine synthase, leading to impaired homocysteine remethylation and mild hyperhomocysteinemia.[2] They have been shown to exhibit short-term memory impairment.[12]
- Methylenetetrahydrofolate Reductase (MTHFR) Deficient Mice: MTHFR is a key enzyme in the folate cycle, which provides methyl groups for homocysteine remethylation. Deficiencies in this enzyme lead to hyperhomocysteinemia.

```
digraph "Model_Selection_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, margin="0.2, 0.1"]; edge [fontname="Arial", fontsize=9];
```

```
// Nodes start [label="Define Research Question\n(e.g., NASH, Hyperhomocysteinemia)", fillcolor="#F1F3F4", fontcolor="#202124"]; dietary [label="Diet-Induced Models",
```

```
fillcolor="#4285F4", fontcolor="#FFFFFF"]; genetic [label="Genetic Models",
fillcolor="#34A853", fontcolor="#FFFFFF"]; mcd [label="MCD Diet\n(Severe NASH, Weight
Loss)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; hfd [label="HFD\n(Obesity, Mild Steatosis)",
fillcolor="#FBBC05", fontcolor="#202124"]; cdahfd [label="CDAHFD\n(Fibrosis, No Weight
Loss)", fillcolor="#FBBC05", fontcolor="#202124"]; high_met [label="High-Methionine
Diet\n(Hyperhomocysteinemia)", fillcolor="#FBBC05", fontcolor="#202124"]; cbs [label="CBS
Knockout\n(Severe Hyperhomocysteinemia)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; msr
[label="MSR Knockout\n(Mild Hyperhomocysteinemia)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; mthfr [label="MTHFR Knockout\n(Hyperhomocysteinemia)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; evaluate [label="Evaluate Phenotype\n& Select
Model", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> dietary [label="Metabolic\nDysregulation"]; start -> genetic [label="Specific
Enzyme\nDeficiency"]; dietary -> mcd; dietary -> hfd; dietary -> cdahfd; dietary -> high_met;
genetic -> cbs; genetic -> msr; genetic -> mthfr; mcd -> evaluate; hfd -> evaluate; cdahfd ->
evaluate; high_met -> evaluate; cbs -> evaluate; msr -> evaluate; mthfr -> evaluate; }
```

Figure 1: Workflow for selecting an appropriate animal model.

Experimental Protocols

Adherence to well-defined and validated protocols is crucial for reproducibility and the generation of high-quality data. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) and adhere to ethical guidelines such as the 3Rs (Replacement, Reduction, and Refinement).^{[4][13]}

Protocol for Induction of NASH using the MCD Diet

Objective: To induce a phenotype of severe steatohepatitis with inflammation and fibrosis.

Materials:

- Male C57BL/6J mice, 6-8 weeks old
- Methionine and Choline Deficient (MCD) diet (e.g., Dyets Inc. #518810)
- Control diet (methionine and choline replete)

- Standard animal housing and husbandry equipment

Procedure:

- Acclimatize mice for one week with free access to standard chow and water.
- Randomly assign mice to two groups: Control and MCD diet.
- Provide the respective diets and water ad libitum for 4-8 weeks.
- Monitor body weight and food intake weekly. Note that MCD-fed mice typically exhibit significant weight loss.[\[5\]](#)
- At the end of the study period, euthanize mice and collect blood and liver tissue for analysis.

Protocol for Induction of Hyperhomocysteinemia

Objective: To elevate plasma homocysteine levels through dietary manipulation.

Materials:

- Male C57BL/6J mice, 6-8 weeks old
- High-methionine diet (e.g., 1-2% L-methionine supplemented chow)[\[14\]](#)[\[15\]](#)[\[16\]](#)
- Control diet (standard chow)
- Equipment for blood collection and processing

Procedure:

- Acclimatize mice for one week with free access to standard chow and water.
- Randomly assign mice to two groups: Control and High-Methionine diet.
- Provide the respective diets and water ad libitum for 4-10 weeks.
- Monitor body weight and general health status regularly.

- Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline and specified time points to measure plasma total homocysteine (tHcy) levels.
- At the end of the study, collect terminal blood and tissues for final analysis.

Administration of Methionine Derivatives

The route and frequency of administration of the test compound should be carefully considered to ensure optimal exposure and mimic potential clinical use.

- Oral Gavage: Suitable for compounds with good oral bioavailability. Allows for precise dosing.
- Dietary Admixture: A less stressful method for chronic administration, but food intake must be monitored to ensure consistent dosing.
- Parenteral Injection (e.g., intraperitoneal, subcutaneous): Bypasses first-pass metabolism and is useful for compounds with poor oral bioavailability.

Pharmacokinetic studies are recommended to determine the optimal dosing regimen.[\[17\]](#)[\[18\]](#)

Efficacy Assessment: Key Endpoints and Biomarkers

A multi-faceted approach to efficacy assessment, incorporating biochemical, histological, and molecular endpoints, is essential.

Biochemical Markers

Parameter	Sample Type	Relevance
Plasma Total Homocysteine (tHcy)	Plasma/Serum	Key indicator of hyperhomocysteinemia.[19]
Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST)	Plasma/Serum	Markers of liver damage.[20]
Hepatic Triglycerides	Liver homogenate	Quantifies steatosis.
S-adenosylmethionine (SAM) and S-adenosylhomocysteine (SAH)	Liver homogenate, Plasma	Assesses methylation potential.
Glutathione (GSH) and Glutathione Disulfide (GSSG)	Liver homogenate, Blood	Indicators of oxidative stress. [21]

Histological Analysis

- Hematoxylin and Eosin (H&E) Staining: To assess overall liver morphology, steatosis, inflammation, and hepatocyte ballooning.
- Sirius Red or Masson's Trichrome Staining: To visualize and quantify collagen deposition and fibrosis.
- Immunohistochemistry: For specific cell markers, such as F4/80 for macrophages, to further characterize inflammation.[5]

Gene and Protein Expression Analysis

- Quantitative PCR (qPCR) and Western Blotting: To measure the expression of genes and proteins involved in inflammation (e.g., TNF- α , IL-6), fibrosis (e.g., α -SMA, Collagen I), and lipid metabolism (e.g., SREBP-1c, PPAR- α).

Oxidative Stress Biomarkers

Oxidative stress is a key driver in the progression of many metabolic diseases.[22]

Biomarker	Method of Detection	Indication
Thiobarbituric Acid Reactive Substances (TBARS)	Colorimetric Assay	Lipid peroxidation.[23][24]
4-Hydroxynonenal (4-HNE)	ELISA, Immunohistochemistry	Lipid peroxidation.[23][24]
8-hydroxy-2'-deoxyguanosine (8-OHdG)	ELISA, LC-MS/MS	DNA damage.[23][24]
Protein Carbonyls	ELISA, Western Blot	Protein oxidation.[23][24]

```
digraph "Efficacy_Assessment_Pathway" { graph [splines=ortho, nodesep=0.4]; node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, margin="0.2, 0.1"]; edge [fontname="Arial", fontsize=9];
```

```
// Nodes animal_model [label="Diseased Animal Model\n(e.g., NASH, HHcy)", fillcolor="#F1F3F4", fontcolor="#202124"]; treatment [label="Treatment with\nMethionine Derivative", fillcolor="#4285F4", fontcolor="#FFFFFF"]; biochem [label="Biochemical Analysis\n(Blood, Liver)", fillcolor="#34A853", fontcolor="#FFFFFF"]; histo [label="Histopathology\n(H&E, Sirius Red)", fillcolor="#34A853", fontcolor="#FFFFFF"]; molecular [label="Molecular Biology\n(qPCR, Western Blot)", fillcolor="#34A853", fontcolor="#FFFFFF"]; outcome [label="Therapeutic Efficacy\nAssessment", fillcolor="#EA4335", fontcolor="#FFFFFF"];
```

```
// Edges animal_model -> treatment; treatment -> biochem [label="Collect Samples"]; treatment -> histo [label="Collect Tissues"]; treatment -> molecular [label="Collect Tissues"]; biochem -> outcome; histo -> outcome; molecular -> outcome; }
```

Figure 2: General workflow for assessing the efficacy of methionine derivatives.

The Role of the Gut Microbiota

Emerging evidence highlights a significant interplay between the gut microbiota and host methionine metabolism.[25][26][27] Studies using germ-free animals have shown that the absence of gut microbiota leads to elevated levels of methionine in the gut and circulation.[26][28] Therefore, when evaluating methionine derivatives, it may be pertinent to consider the potential impact on the gut microbial composition and its subsequent effects on host

metabolism. Analysis of the gut microbiome through 16S rRNA sequencing can provide valuable insights.[\[29\]](#)

Conclusion and Future Directions

The judicious selection and application of animal models are fundamental to the successful preclinical development of methionine derivatives. Diet-induced and genetic models offer complementary advantages for recapitulating different aspects of human diseases related to methionine metabolism. A comprehensive assessment of efficacy, incorporating a range of biochemical, histological, and molecular endpoints, is crucial for a thorough evaluation of therapeutic potential. Future research should also consider the influence of the gut microbiota on both the disease model and the action of the therapeutic agent. By following the principles and protocols outlined in this guide, researchers can generate robust and reliable data to advance the translation of promising methionine derivatives from the laboratory to the clinic.

References

- Dayal, S., & Lentz, S. R. (2008). Murine Models of Hyperhomocysteinemia and their Vascular Phenotypes. *Antioxidants & Redox Signaling*, 10(11), 1887–1897. [\[Link\]](#)
- Sellmann, C., et al. (2018). Methionine- and Choline-Deficient Diet–Induced Nonalcoholic Steatohepatitis Is Associated with Increased Intestinal Inflammation. *The American Journal of Pathology*, 188(4), 923-936. [\[Link\]](#)
- Machado, M. V., et al. (2015). Mouse Models of Diet-Induced Nonalcoholic Steatohepatitis Reproduce the Heterogeneity of the Human Disease. *PLoS ONE*, 10(5), e0127991. [\[Link\]](#)
- The Jackson Laboratory. (2020). Choosing Diet Based NASH Models. JAX.org. [\[Link\]](#)
- Wu, M., et al. (2022). Gut microbiota contributes to the methionine metabolism in host. *Frontiers in Microbiology*, 13, 1065668. [\[Link\]](#)
- Al-Trad, B., et al. (2022). A Comparison of the Gene Expression Profiles of Non-Alcoholic Fatty Liver Disease between Animal Models of a High-Fat Diet and Methionine-Choline-Deficient Diet. *International Journal of Molecular Sciences*, 23(3), 1433. [\[Link\]](#)

- Wu, M., et al. (2022). Gut microbiota contributes to the methionine metabolism in host. *Frontiers in Microbiology*. [\[Link\]](#)
- Itagaki, H., et al. (2020). Longitudinal characterization of diet-induced genetic murine models of non-alcoholic steatohepatitis with metabolic, histological, and transcriptomic hallmarks of human patients. *Scientific Reports*, 10(1), 1-13. [\[Link\]](#)
- ResearchGate. (n.d.). Oxidative stress markers in animal models of NAFLD/NASH. ResearchGate. [\[Link\]](#)
- ResearchGate. (2022). Gut microbiota contributes to the methionine metabolism in host. ResearchGate. [\[Link\]](#)
- Kaji, H., et al. (2001). Pharmacokinetic studies of methionine in rats using deuterium-labeled methionine quantitative assessment of remethylation. *Life Sciences*, 70(6), 727-734. [\[Link\]](#)
- Chan, A., & Paskavitz, J. (2014). The effect of S-adenosylmethionine on cognitive performance in mice: an animal model meta-analysis. *PLoS ONE*, 9(9), e107487. [\[Link\]](#)
- BioBoston Consulting. (2025). Best Practices For Preclinical Animal Testing. BioBoston Consulting. [\[Link\]](#)
- Ajobo-Omotoo, O., et al. (2019). Oxidative Stress and Antioxidant Biomarkers in Clinical and Experimental Models of Non-Alcoholic Fatty Liver Disease. *Medicina*, 55(2), 26. [\[Link\]](#)
- Kiick, K. L., et al. (2002). Efficient Incorporation of Unsaturated Methionine Analogues into Proteins in Vivo. *Journal of the American Chemical Society*, 124(31), 9034–9035. [\[Link\]](#)
- Ajobo-Omotayo, O., et al. (2019). Oxidative Stress and Antioxidant Biomarkers in Clinical and Experimental Models of Non-Alcoholic Fatty Liver Disease. *Medicina*, 55(2), 26. [\[Link\]](#)
- Chan, A., & Paskavitz, J. (2014). The Effect of S-Adenosylmethionine on Cognitive Performance in Mice: An Animal Model Meta-Analysis. *PLOS ONE*. [\[Link\]](#)
- Center, S. A., et al. (2005). Biomarkers of oxidative stress as an assessment of the redox status of the liver in dogs. *Journal of Veterinary Internal Medicine*, 19(3), 303-312. [\[Link\]](#)

- VCA Animal Hospitals. (n.d.). S-Adenosyl-Methionine (SAME). VCA Animal Hospitals. [\[Link\]](#)
- Wang, Y., et al. (2023). Integrative analysis identifies oxidative stress biomarkers in non-alcoholic fatty liver disease via machine learning and weighted gene co-expression network analysis. *Frontiers in Endocrinology*, 14, 1269399. [\[Link\]](#)
- Physicians Committee for Responsible Medicine. (2026). WHO Issues New Global Guidelines to Replace Animal Experiments for Medicinal Quality Control. PCRM.org. [\[Link\]](#)
- Wu, M., et al. (2022). Gut microbiota contributes to the methionine metabolism in host. *Frontiers in Microbiology*, 13. [\[Link\]](#)
- Geller, A. M., et al. (2014). Mouse Model for Deficiency of Methionine Synthase Reductase Exhibits Short-Term Memory Impairment and Disturbances in Brain Choline Metabolism. *PLoS ONE*, 9(7), e102065. [\[Link\]](#)
- Kovalska, M., et al. (2021). Hyperhomocysteinemia: Metabolic Role and Animal Studies with a Focus on Cognitive Performance and Decline—A Review. *Journal of Clinical Medicine*, 10(23), 5532. [\[Link\]](#)
- Marzocco, S., et al. (2003). Creatine supplementation decreases homocysteine in an animal model of uremia. *Kidney International*, 64(5), 1774-1779. [\[Link\]](#)
- Kožich, V., et al. (2020). Interplay of Enzyme Therapy and Dietary Management of Murine Homocystinuria. *Nutrients*, 12(9), 2873. [\[Link\]](#)
- Zappia, V., et al. (1980). [S-methyl methionine (vitamin U) pharmacokinetics in rat and man]. *Voprosy Meditsinskoi Khimii*, 26(2), 191-196. [\[Link\]](#)
- Sudduth, T. L., et al. (2008). B-vitamin deficiency causes hyperhomocysteinemia and vascular cognitive impairment in mice. *Proceedings of the National Academy of Sciences*, 105(34), 12512-12517. [\[Link\]](#)
- Jamwal, S., et al. (2017). Hyperhomocysteinemia and cardiovascular disease in animal model. *Amino Acids*, 49(12), 1957-1967. [\[Link\]](#)

- Larter, C. Z., & Yeh, M. M. (2008). Asking the Right Questions With Animal Models: Methionine- and Choline-Deficient Model in Predicting Adverse Drug Reactions in Human NASH. *Toxicological Sciences*, 104(1), 1-3. [\[Link\]](#)
- Webb, C. B., et al. (2003). S-adenosylmethionine (SAME) in a feline acetaminophen model of oxidative injury. *Journal of Feline Medicine and Surgery*, 5(2), 69-75. [\[Link\]](#)
- Icyuz, M., et al. (2024). Long term methionine restriction: Influence on gut microbiome and metabolic characteristics. *GeroScience*, 46(1), 743-759. [\[Link\]](#)
- Zhang, Y., et al. (2023). Effects of S-Adenosylmethionine on Cognition in Animals and Humans: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. *Frontiers in Nutrition*, 10, 1140021. [\[Link\]](#)
- Elango, R. (2020). Methionine Nutrition and Metabolism: Insights from Animal Studies to Inform Human Nutrition. *The Journal of Nutrition*, 150(Supplement_1), 2568S-2573S. [\[Link\]](#)
- National Research Council (US) Committee on the Regulation of Animal Research; Institute for Laboratory Animal Research; Division on Earth and Life Studies. (2004). *Science, Medicine, and Animals*. National Academies Press (US). [\[Link\]](#)
- ProPharma. (2024). FDA Animal Rule: Overview & Impact on Drug Development. ProPharma. [\[Link\]](#)
- Liu, M., et al. (2024). Effects of L-Methionine and DL-Methionine on Growth Performance, Methionine-Metabolizing Enzyme Activities, Feather Traits, and Intestinal Morphology of Medium-Growing, Yellow-Feathered Chickens between 1 and 30 Days of Age. *Animals*, 14(15), 2133. [\[Link\]](#)
- SciencePharma. (n.d.). Replace, Reduce, Refine. Animal testing in drug development. SciencePharma. [\[Link\]](#)
- Zhang, Y., et al. (2022). Hyperhomocysteinemia Promotes Cardiac Hypertrophy in Hypertension. *Oxidative Medicine and Cellular Longevity*, 2022, 1-13. [\[Link\]](#)
- Zhang, Y., et al. (2023). Hyperhomocysteinaemia Promotes Doxorubicin-Induced Cardiotoxicity in Mice. *International Journal of Molecular Sciences*, 24(17), 13303. [\[Link\]](#)

- Ishima, T., et al. (2022). A High-Methionine Diet for One-Week Induces a High Accumulation of Methionine in the Cerebrospinal Fluid and Confers Bipolar Disorder-like Behavior in Mice. *Nutrients*, 14(15), 3122. [[Link](#)]
- Kim, Y. S., et al. (2013). Preventive effects of *Lentinus edodes* on homocysteinemia in mice. *Experimental and Therapeutic Medicine*, 5(5), 1370-1374. [[Link](#)]
- ResearchGate. (2025). A systematic review of metabolism of methionine sources in animals: One parameter does not convey a comprehensive story. ResearchGate. [[Link](#)]
- Piepho, M., & Lemme, A. (2024). Meta-Analyses of Methionine Source Concept Validation Trials in Broilers. *Animals*, 14(12), 1735. [[Link](#)]
- Shen, Y. B., & Zhang, B. K. (2015). Bioavailability of different dietary supplemental methionine sources in animals. *Journal of Animal Science and Biotechnology*, 6, 29. [[Link](#)]
- ResearchGate. (2025). Comparative Efficacy of DL-Methionine and Herbal Methionine on Performance of Broiler Chicken. ResearchGate. [[Link](#)]
- ResearchGate. (2022). The Influence of L-Methionine, DL-Methionine, and a Methionine Hydroxy Analog on Proliferation and Differentiation Potential of Avian Myoblasts. ResearchGate. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. The Effect of S-Adenosylmethionine on Cognitive Performance in Mice: An Animal Model Meta-Analysis | PLOS One \[journals.plos.org\]](#)
- [2. Murine Models of Hyperhomocysteinemia and their Vascular Phenotypes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. The effect of S-adenosylmethionine on cognitive performance in mice: an animal model meta-analysis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [4. biobostonconsulting.com \[biobostonconsulting.com\]](#)
- [5. Methionine- and Choline-Deficient Diet–Induced Nonalcoholic Steatohepatitis Is Associated with Increased Intestinal Inflammation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. Mouse Models of Diet-Induced Nonalcoholic Steatohepatitis Reproduce the Heterogeneity of the Human Disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. Choosing Diet Based NASH Models \[jax.org\]](#)
- [8. A Comparison of the Gene Expression Profiles of Non-Alcoholic Fatty Liver Disease between Animal Models of a High-Fat Diet and Methionine-Choline-Deficient Diet \[mdpi.com\]](#)
- [9. Longitudinal characterization of diet-induced genetic murine models of non-alcoholic steatohepatitis with metabolic, histological, and transcriptomic hallmarks of human patients - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. mdpi.com \[mdpi.com\]](#)
- [11. mdpi.com \[mdpi.com\]](#)
- [12. Mouse model for deficiency of methionine synthase reductase exhibits short-term memory impairment and disturbances in brain choline metabolism - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. Regulation of Animal Research - Science, Medicine, and Animals - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [14. pnas.org \[pnas.org\]](#)
- [15. Hyperhomocysteinemia Promotes Cardiac Hypertrophy in Hypertension - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. Hyperhomocysteinaemia Promotes Doxorubicin-Induced Cardiotoxicity in Mice \[mdpi.com\]](#)
- [17. Pharmacokinetic studies of methionine in rats using deuterium-labeled methionine quantitative assessment of remethylation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. \[S-methyl methionine \(vitamin U\) pharmacokinetics in rat and man\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. Creatine supplementation decreases homocysteine in an animal model of uremia \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. academic.oup.com \[academic.oup.com\]](#)
- [21. Biomarkers of oxidative stress as an assessment of the redox status of the liver in dogs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [22. Oxidative Stress and Antioxidant Biomarkers in Clinical and Experimental Models of Non-Alcoholic Fatty Liver Disease - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. researchgate.net \[researchgate.net\]](#)
- [24. Oxidative Stress and Antioxidant Biomarkers in Clinical and Experimental Models of Non-Alcoholic Fatty Liver Disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Gut microbiota contributes to the methionine metabolism in host - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. Frontiers | Gut microbiota contributes to the methionine metabolism in host \[frontiersin.org\]](#)
- [27. researchgate.net \[researchgate.net\]](#)
- [28. Gut microbiota contributes to the methionine metabolism in host - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [29. Long term methionine restriction: Influence on gut microbiome and metabolic characteristics - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[Application Notes & Protocols: Animal Models for Efficacy Testing of Methionine Derivatives\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b1295230/docs#application-notes-protocols-animal-models-for-efficacy-testing-of-methionine-derivatives\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)